Cas no 415718-61-5 (1-Pyrrolidineethanamine, N-[[2-[(2,6-dichlorophenyl)thio]phenyl]methyl]-)

• Product Name: 1-Pyrrolidineethanamine, N-[[2-[(2,6-dichlorophenyl)thio]phenyl]methyl]-
• CAS No: 415718-61-5
• MF: C₁₉H₂₂Cl₂N₂S
• MW: 381.362381458282
• CID: 3978881
• PubChem ID: 59066660
• Update Time: 2025-04-22

1-Pyrrolidineethanamine, N-[[2-[(2,6-dichlorophenyl)thio]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanamine, N-[[2-[(2,6-dichlorophenyl)thio]phenyl]methyl]-
• DTXSID001155563
• 415718-61-5
• N-[[2-[(2,6-Dichlorophenyl)thio]phenyl]methyl]-1-pyrrolidineethanamine

• Inchi： 1S/C19H22Cl2N2S/c20-16-7-5-8-17(21)19(16)24-18-9-2-1-6-15(18)14-22-10-13-23-11-3-4-12-23/h1-2,5-9,22H,3-4,10-14H2
• InChI Key： ZEUCJIUUCDSZSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SC1=CC=CC=C1CNCCN1CCCC1)Cl

Computed Properties

• Exact Mass: 380.0880753Da
• Monoisotopic Mass: 380.0880753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.6Ų